Cas no 1436867-18-3 (2-4-(Ethanesulfonyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(Ethanesulfonyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1436867-18-3
• MF: C₁₄H₂₁BO₄S
• MW: 296.190143346787
• MDL: MFCD21362375
• CID: 4599804
• PubChem ID: 71305568
• Update Time: 2024-11-02

2-4-(Ethanesulfonyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Ethylsulfonyl)Phenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
• (4-(ETHYLSULFONYL)PHENYL)BORONIC ACID PINACOL ESTER
• 2-[4-(ethanesulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[4-(ethylsulfonyl)phenyl]-4,4,5,5-tetramethyl-
• 4-(Ethanesulfonyl)phenylboronic Acid Pinacol Ester
• CS-0038490
• 1436867-18-3
• MFCD21362375
• AKOS027255179
• 2-(4-ethylsulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AS-55723
• DB-116557
• 2-4-(Ethanesulfonyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD21362375
• Inchi： 1S/C14H21BO4S/c1-6-20(16,17)12-9-7-11(8-10-12)15-18-13(2,3)14(4,5)19-15/h7-10H,6H2,1-5H3
• InChI Key： QYCRDNHZAFCMDC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 296.1253605g/mol
• Monoisotopic Mass: 296.1253605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds